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  4. N-[5-Cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide
N-[5-Cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide N-[5-Cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 872120-25-7
VCID: VC0356500
InChI: InChI=1S/C26H23N5O5/c1-16(2)34-11-5-10-31-23(29-25(32)17-7-8-20-21(13-17)36-15-35-20)18(14-27)12-19-24(31)28-22-6-3-4-9-30(22)26(19)33/h3-4,6-9,12-13,16H,5,10-11,15H2,1-2H3
SMILES: CC(C)OCCCN1C2=C(C=C(C1=NC(=O)C3=CC4=C(C=C3)OCO4)C#N)C(=O)N5C=CC=CC5=N2
Molecular Formula: C26H23N5O5
Molecular Weight: 485.5g/mol

N-[5-Cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide

CAS No.: 872120-25-7

Main Products

VCID: VC0356500

Molecular Formula: C26H23N5O5

Molecular Weight: 485.5g/mol

N-[5-Cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide - 872120-25-7

CAS No. 872120-25-7
Product Name N-[5-Cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide
Molecular Formula C26H23N5O5
Molecular Weight 485.5g/mol
IUPAC Name N-[5-cyano-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-1,3-benzodioxole-5-carboxamide
Standard InChI InChI=1S/C26H23N5O5/c1-16(2)34-11-5-10-31-23(29-25(32)17-7-8-20-21(13-17)36-15-35-20)18(14-27)12-19-24(31)28-22-6-3-4-9-30(22)26(19)33/h3-4,6-9,12-13,16H,5,10-11,15H2,1-2H3
Standard InChIKey PACWMCPJNZZHJX-UHFFFAOYSA-N
SMILES CC(C)OCCCN1C2=C(C=C(C1=NC(=O)C3=CC4=C(C=C3)OCO4)C#N)C(=O)N5C=CC=CC5=N2
Canonical SMILES CC(C)OCCCN1C2=C(C=C(C1=NC(=O)C3=CC4=C(C=C3)OCO4)C#N)C(=O)N5C=CC=CC5=N2
PubChem Compound 4516874
Last Modified Nov 11 2021
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